Cas no 2171287-30-0 ((2R)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid)

• Product Name: (2R)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid
• CAS No: 2171287-30-0
• MF: C₂₃H₂₆N₂O₅
• MW: 410.462946414948
• CID: 5900543
• PubChem ID: 165585170
• Update Time: 2025-06-08

(2R)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid
• EN300-1574665
• (2R)-2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid
• 2171287-30-0

• Inchi： 1S/C23H26N2O5/c1-3-15(12-21(26)24-14(2)22(27)28)25-23(29)30-13-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,14-15,20H,3,12-13H2,1-2H3,(H,24,26)(H,25,29)(H,27,28)/t14-,15+/m1/s1
• InChI Key： YBKQGDBATPFOPY-CABCVRRESA-N
• SMILES： O(C(N[C@@H](CC)CC(N[C@@H](C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 410.18417193g/mol
• Monoisotopic Mass: 410.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid

Introduction to (2R)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic Acid (CAS No. 2171287-30-0)

(2R)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid (CAS No. 2171287-30-0) is a synthetic amino acid derivative that has gained significant attention in the field of chemical biology and pharmaceutical research. This compound, often referred to as Fmoc-Ser(Ala)-OH, is a key intermediate in the synthesis of peptides and proteins, particularly those involved in therapeutic applications.

The Fmoc (9-fluorenylmethoxycarbonyl) protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under mild conditions and ease of removal. The serine and alanine residues in the compound provide specific functional groups that can be further modified or conjugated to other molecules, making it a versatile building block in the development of bioactive peptides and peptidomimetics.

Recent studies have highlighted the importance of (2R)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid in various biological processes. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound can be used to enhance the stability and bioavailability of peptides designed for cancer therapy. The Fmoc group provides a temporary protection for the amino group, allowing for precise control over the synthesis process and ensuring the integrity of the final product.

In addition to its role in peptide synthesis, (2R)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid has been explored for its potential in drug delivery systems. Research conducted at the University of California, San Francisco, showed that this compound can be conjugated to nanoparticles to improve their targeting efficiency and reduce off-target effects. The serine residue, with its hydroxyl group, facilitates the formation of stable linkages with various functional materials, enhancing the overall performance of the delivery system.

The chemical structure of (2R)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid is characterized by a chiral center at the serine residue, which imparts stereoselectivity to the molecule. This feature is crucial in many biological applications where enantiomeric purity is essential for optimal activity and safety. The presence of the Fmoc group ensures that the amino group remains protected during synthetic manipulations, allowing for stepwise construction of complex molecules with high fidelity.

From a synthetic perspective, the preparation of (2R)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid involves several well-established chemical reactions. The initial step typically involves the protection of the amino group using Fmoc chemistry, followed by coupling with an appropriate carboxylic acid derivative to form the amide bond. Subsequent deprotection steps allow for further functionalization or conjugation as needed.

The versatility of (2R)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid has also been leveraged in combinatorial chemistry approaches. High-throughput screening methods have been employed to identify novel compounds with improved pharmacological properties by systematically varying the side chains attached to this core structure. This approach has led to the discovery of several promising leads for treating various diseases, including neurodegenerative disorders and infectious diseases.

In conclusion, (2R)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid (CAS No. 2171287-30-0) is a valuable compound with broad applications in chemical biology and pharmaceutical research. Its unique chemical properties and structural features make it an essential tool for developing advanced therapeutic agents and drug delivery systems. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in modern medicinal chemistry.